1-(4-ethoxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanol

• IUPAC Name: 1-(4-ethoxyphenyl)-2-(1-methylbenzimidazol-2-yl)ethanol
• InChI: InChI=1S/C18H20N2O2/c1-3-22-14-10-8-13(9-11-14)17(21)12-18-19-15-6-4-5-7-16(15)20(18)2/h4-11,17,21H,3,12H2,1-2H3
• InChI Key: DTZVVNUSKRWING-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(CC2=NC3=CC=CC=C3N2C)O
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

1-(4-ethoxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanol is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for various applications in the field of medicine and biology.

Mechanism of Action

The mechanism of action of 1-(4-ethoxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanol is not fully understood. However, it is believed that this compound may act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-ethoxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanol can have a range of biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of certain enzymes involved in cancer cell growth, as well as to induce apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-ethoxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanol in lab experiments is that it has been extensively studied and its synthesis method is well-established. Additionally, this compound has been shown to have a range of biochemical and physiological effects, making it a promising candidate for various applications in the field of medicine and biology. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in certain applications.

Future Directions

There are many potential future directions for research on 1-(4-ethoxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanol. One area of research that holds promise is the development of new cancer therapies based on this compound. Additionally, this compound may have potential applications in the treatment of inflammatory diseases, and further research in this area is warranted. Finally, additional studies are needed to fully understand the mechanism of action of this compound, which may lead to the development of more effective treatments based on this compound.

Synthesis Methods

The synthesis of 1-(4-ethoxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanol involves the reaction of 1-methyl-1H-benzimidazole-2-carbaldehyde with 4-ethoxyphenylboronic acid in the presence of a palladium catalyst. This reaction results in the formation of the desired compound, which can be purified using standard methods.

Scientific Research Applications

1-(4-ethoxyphenyl)-2-(1-methyl-1H-benzimidazol-2-yl)ethanol has been studied for its potential use in a range of scientific applications. One area of research where this compound has shown promise is in the field of cancer treatment. Studies have shown that this compound can inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer therapies.